2-[4-amino-5-(4-ethoxyphenyl)(1,2,4-triazol-3-ylthio)]-N-(2-methoxyphenyl)acet amide

Specification

• Molecular Formula: C19H21N5O3S
• Molecular Weight: 399.5 g/mol
• IUPAC Name: 2-[[4-amino-5-(4-ethoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(2-methoxyphenyl)acetamide
• Standard InChI: InChI=1S/C19H21N5O3S/c1-3-27-14-10-8-13(9-11-14)18-22-23-19(24(18)20)28-12-17(25)21-15-6-4-5-7-16(15)26-2/h4-11H,3,12,20H2,1-2H3,(H,21,25)
• Standard InChI Key: OVVAZCASODBGMM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NN=C(N2N)SCC(=O)NC3=CC=CC=C3OC

Introduction

Synthesis Methods

The synthesis of similar triazole derivatives typically involves multi-step reactions that incorporate various reagents and solvents. Common methods include refluxing reactions in solvents such as ethanol or dimethylformamide (DMF), followed by purification techniques like recrystallization or chromatography to isolate the desired product.

Biological Activity

Compounds with similar structures to 2-[4-amino-5-(4-ethoxyphenyl)(1,2,4-triazol-3-ylthio)]-N-(2-methoxyphenyl)acetamide have been studied for their potential antifungal and anticancer activities. The triazole moiety plays a vital role in binding to enzyme active sites, inhibiting their functions, which can lead to various therapeutic effects.

Potential Applications

Given its structural features, 2-[4-amino-5-(4-ethoxyphenyl)(1,2,4-triazol-3-ylthio)]-N-(2-methoxyphenyl)acetamide could be a promising candidate for further research aimed at discovering new therapeutic agents. Its potential uses include:

• Antifungal Agents: Due to the presence of the triazole ring, which is known for its antifungal properties.

• Anticancer Agents: By interfering with DNA replication processes or disrupting enzyme functions involved in nucleotide synthesis.